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Compound of Interest

Compound Name: Propionitrile

Cat. No.: B7769516 Get Quote

Before proceeding with the disposal of propionitrile, it is imperative to observe the following

safety and handling precautions:

Personal Protective Equipment (PPE): A comprehensive set of PPE must be worn. This

includes chemical splash goggles and a face shield, gloves (inspect before use and use

proper removal technique), and a complete protective suit, which should be flame retardant

and antistatic.[1][2] In case of inadequate ventilation, a respirator is required.

Ventilation: All work with propionitrile should be conducted under a chemical fume hood to

avoid the inhalation of vapors or aerosols.[2]

Ignition Sources: Propionitrile is highly flammable.[3] Keep it away from open flames, hot

surfaces, and other sources of ignition.[4] Use non-sparking tools and explosion-proof

equipment.[4]

Static Discharge: Take precautionary measures against static discharge.[3] Containers

should be grounded and bonded during transfer.[5]

Emergency Equipment: An eyewash station and a safety shower should be readily

accessible in the immediate work area.[4]

Spill and Emergency Procedures
In the event of a propionitrile spill or leak, the following steps must be taken immediately:
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Evacuate: Evacuate all personnel not wearing appropriate protective equipment from the

spill area until cleanup is complete.[4]

Remove Ignition Sources: Immediately eliminate all sources of ignition from the area.[4]

Ventilate: Ensure the area is well-ventilated.[4]

Containment: Prevent the spill from spreading and entering drains, as there is a risk of

explosion.[4] Cover drains if necessary.

Absorb: Absorb the spill with an inert, non-combustible material such as dry lime, sand, soda

ash, or vermiculite.[4]

Collect and Store: Carefully collect the absorbed material using non-sparking tools and place

it into a suitable, labeled, and covered container for disposal.[4]

Decontaminate: Clean the affected area thoroughly.

Personal Decontamination: Immediately wash or shower if there has been skin contact.[4]

Remove and wash contaminated clothing before reuse.

Propionitrile Disposal Procedures
Propionitrile is classified as a hazardous waste and must be disposed of in accordance with

federal, state, and local regulations.[4]

Primary Disposal Method: The recommended method of disposal is to use a licensed and

approved waste disposal company.[1][6] Offer surplus and non-recyclable solutions to a

licensed disposal company.[1]

On-Site Waste Management:

Do not mix propionitrile waste with other waste materials.

Keep the waste in its original, properly labeled container.

Store waste containers in a cool, dry, and well-ventilated area, away from incompatible

substances and sources of ignition.[4]
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Ensure containers are tightly closed.

Contaminated Materials: Handle uncleaned containers and any contaminated materials (e.g.,

absorbent materials, PPE) as you would the product itself and dispose of them as hazardous

waste.[5]

Prohibited Disposal: Do not dispose of propionitrile down the drain or with regular

household garbage.[7]

Chemical Neutralization as a Potential Pre-
Treatment
While disposal via a licensed contractor is the standard procedure, chemical neutralization

through hydrolysis can be a potential pre-treatment step to convert propionitrile into less

hazardous compounds. This must be performed by trained personnel and in accordance with

all institutional and regulatory guidelines.

Experimental Protocols for Propionitrile Hydrolysis
Propionitrile can be hydrolyzed to propanoic acid or its salt under acidic or alkaline conditions.

[8][9]

1. Acidic Hydrolysis

Reaction: Propionitrile is heated under reflux with a dilute mineral acid (e.g., hydrochloric

acid) to produce propanoic acid and the corresponding ammonium salt.[8] CH₃CH₂CN +

2H₂O + H⁺ → CH₃CH₂COOH + NH₄⁺

Methodology:

Place the propionitrile waste in a round-bottom flask equipped with a reflux condenser.

Slowly add an excess of dilute hydrochloric acid.

Heat the mixture to reflux. The reaction progress can be monitored by the disappearance

of the organic layer (propionitrile).
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Upon completion, the resulting solution will contain propanoic acid and ammonium

chloride.[8] This solution must still be disposed of as hazardous waste, but the primary

toxicity of the nitrile is eliminated.

2. Alkaline Hydrolysis

Reaction: Propionitrile is heated under reflux with an aqueous alkali solution (e.g., sodium

hydroxide) to produce the sodium salt of propanoic acid (sodium propanoate) and ammonia

gas.[8] CH₃CH₂CN + NaOH + H₂O → CH₃CH₂COONa + NH₃

Methodology:

Place the propionitrile waste in a round-bottom flask equipped with a reflux condenser

and a gas outlet leading to a scrubber (to neutralize the ammonia gas).

Slowly add an excess of sodium hydroxide solution.

Heat the mixture to reflux. The evolution of ammonia gas indicates the reaction is

proceeding.

The final solution will contain sodium propanoate.[8] If the free acid is desired, the solution

can be acidified with a strong acid after cooling.[8] The resulting solution must be disposed

of as hazardous waste.

Quantitative Data for Propionitrile
The following table summarizes key quantitative data related to the transport and classification

of propionitrile.
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Parameter Value Reference

UN Number UN 2404 [1][3]

Hazard Class 3 (Flammable Liquid) [3]

Subsidiary Risk 6.1 (Toxic) [3]

Packing Group II (Medium Danger) [3]

Reportable Quantity (RQ) 10 lbs

Propionitrile Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

propionitrile.
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Propionitrile Disposal Workflow
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Caption: Workflow for the safe handling and disposal of propionitrile waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b7769516?utm_src=pdf-custom-synthesis
https://www.cdhfinechemical.com/images/product/msds/37_62931618_PROPIONITRILECASNO107-12-0MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA13203AK&productDescription=PROPIONITRILE+250ML&vendorId=VN00024248&countryCode=US&language=en
https://www.chemos.de/import/data/msds/GB_en/107-12-0-A0018364-GB-en.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1601.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-PROPIONITRILE-CASNO-107-12-5472D-EN.aspx
https://www.airgas.com/msds/001223.pdf
https://fr.cpachem.com/msds?num=SB4400&dnl=sd_-_Propionitrile_%5BCAS_107-12-0%5D_%28SB4400%29_%28EU%29.pdf
https://www.chemguide.co.uk/organicprops/nitriles/hydrolysis.html
https://byjus.com/chemistry/hydrolysis-of-nitriles/
https://www.benchchem.com/product/b7769516#propionitrile-proper-disposal-procedures
https://www.benchchem.com/product/b7769516#propionitrile-proper-disposal-procedures
https://www.benchchem.com/product/b7769516#propionitrile-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b7769516?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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